Copper phthalate
CAS No.: 10027-30-2
Cat. No.: VC21225908
Molecular Formula: C8H4CuO4
Molecular Weight: 227.66 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10027-30-2 |
|---|---|
| Molecular Formula | C8H4CuO4 |
| Molecular Weight | 227.66 g/mol |
| IUPAC Name | copper;phthalate |
| Standard InChI | InChI=1S/C8H6O4.Cu/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H,9,10)(H,11,12);/q;+2/p-2 |
| Standard InChI Key | GSCLWPQCXDSGBU-UHFFFAOYSA-L |
| SMILES | C1=CC=C(C(=C1)C(=O)[O-])C(=O)[O-].[Cu+2] |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)[O-])C(=O)[O-].[Cu+2] |
Introduction
Chemical Identity and Structure
Copper(II) phthalate is a metal-organic complex with the molecular formula C₈H₄CuO₄ and a molecular weight of 227.66 g/mol . The compound is registered under multiple CAS numbers including 10027-30-2 and 16223-74-8, reflecting its various forms and preparation methods . The structure is characterized by the coordination of copper(II) ions with the carboxylate groups of phthalate ligands, forming a complex that can exist in various hydrated states including monohydrate (C₈H₄CuO₄·H₂O) and hemihydrate forms .
The coordination geometry around the copper center is typically distorted octahedral due to Jahn-Teller effects, with four planar coordination positions occupied by chelated carboxylates while the fifth and sixth coordination positions are satisfied by monodentate carboxylates . This arrangement creates a three-dimensional coordination polymer network in which o-phthalic acid molecules act as bridges between copper(II) centers, with one carboxylate binding to one copper(II) ion as bidentate while the other carboxylate binds to another copper(II) ion as monodentate .
Structural Characteristics in Complexes
In more complex structures, copper(II) phthalate can incorporate additional ligands. For example, a copper(II) complex with N,N,N′,N′-tetramethylethylenediamine and o-phthalic acid forms [Cu(tmen)(Hpht)₂], where the CuN₂O₄ chromophore consists of two nitrogen atoms from the diamine and four carboxylate oxygens from two monoanions of o-phthalic acid . This results in a highly distorted cis-octahedral coordination geometry, with the two phthalate groups arranged in a cis disposition around the copper center .
Physical and Chemical Properties
Copper phthalate possesses several distinctive physical and chemical properties that influence its behavior and applications. These properties have been determined through various analytical techniques and are summarized in the following table:
Thermal Properties
The thermal behavior of copper(II) phthalate has been studied extensively, particularly the decomposition processes of its hydrated forms. Thermal analysis of copper(II) phthalate monohydrate reveals a three-step decomposition process :
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First dehydration step: Conversion of monohydrate to hemihydrate following a unimolecular kinetic law
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Second dehydration step: Formation of anhydrous copper(II) phthalate following a phase boundary model
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Decomposition step: Final breakdown of the anhydrous complex following the Erofeev-Avrami equation
These thermal characteristics are important for understanding the stability and potential applications of copper phthalate in various temperature-dependent processes.
Synthesis Methods
Several methods have been developed for the synthesis of copper(II) phthalate, ranging from simple precipitation reactions to more complex procedures designed to control the structure and properties of the final product.
Precipitation Method
A straightforward approach involves the reaction of copper(II) salts with potassium hydrogen phthalate (KHP) in aqueous solution. When copper(II) sulfate solution is added to partially dissolved KHP, a crystalline precipitate of copper(II) phthalate forms after approximately 2 hours . The precipitate appears slightly more blue than typical copper(II) sulfate, indicating the formation of the desired complex .
Applications
Copper phthalate has found applications across multiple disciplines due to its unique structural and chemical properties.
Catalytic Applications
Copper phthalate complexes demonstrate significant catalytic activity, particularly in oxidation reactions. The compound can facilitate electron transfer processes, making it valuable for various catalytic applications . In one study, a copper-based metal-organic framework containing phthalate ligands was used to remove dibutyl phthalate (DBP) in the presence of persulfate (PS), demonstrating its potential in environmental remediation processes .
Biological Applications
Research has shown that copper(II) phthalate exhibits notable biological activity, particularly in its interaction with DNA and potential antitumor properties. The compound forms stable complexes with nucleic acids, and in vitro studies have demonstrated cytotoxic effects on cancer cell lines. Additionally, antimicrobial studies of copper(II) complexes containing phthalate ligands have shown activity against various bacterial strains including Bacillus spizizenii, Enterobacter aerogenes, Escherichia coli, and others .
Environmental Studies
Copper phthalate has been studied extensively in environmental contexts, particularly regarding its interactions with other compounds and its effects on aquatic organisms.
Joint Toxicity with Other Phthalates
Research on the combined effects of copper(II) and phthalates such as di-n-butyl phthalate (DBP) and di-2-ethylhexyl phthalate (DEHP) on aquatic organisms has revealed important environmental implications. Studies involving Daphnia magna and Photobacterium phosphoreum quantified acute toxicity using EC50 values (the concentration causing 50% of maximal effect) . The toxicity order was determined to be:
DEHP + Cu(II) > DBP + Cu(II) > Cu(II) > DEHP > DBP
Interestingly, antagonism effects were observed in the joint toxicity of Cu(II) combined with DBP or DEHP using the toxic unit method . These findings have significant implications for environmental risk assessment of phthalates in aquatic environments where heavy metals are present.
Related Compounds
Copper phthalate exists within a broader family of metal-phthalate complexes, each with unique properties and applications. Understanding these related compounds provides context for the specific characteristics of copper phthalate.
Comparison with Other Metal Phthalates
Research Trends and Future Directions
Current research on copper phthalate is focused on several promising directions that build upon its established properties and explore new applications.
Sustainable Synthesis Approaches
Recent work has emphasized more sustainable approaches to synthesizing metal phthalocyanines, including copper complexes . Alternative protocols using more environmentally friendly bases and solvents have been developed, with copper giving some of the best results in terms of yield . These sustainable methods are significantly more cost-effective than standard protocols, with savings up to 73.43 EUR/kg reported for KOH-based synthetic protocols compared to traditional methods .
Advanced Materials Applications
The unique structural characteristics of copper phthalate, particularly its ability to form coordination polymers with various architectures, position it as a promising candidate for advanced materials applications . These include potential uses in hydrogen storage, magnetic devices, non-linear optics, and separation technologies .
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